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Compound of Interest

Compound Name: J 2931

Cat. No.: B1672717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of J 2931 stock solutions

and their application in mosquito larvicide bioassays. J 2931 (CAS: 86071-23-0), also known

as 1,5-di-tert-butyl-2-methoxy-3-(4-methoxybenzyl)benzene, is a potent insect growth regulator

specifically targeting mosquito larvae.

Compound Information and Handling
Proper handling and storage of J 2931 are critical for maintaining its stability and efficacy in

biological assays.
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Property Value Reference

CAS Number 86071-23-0 [1]

Molecular Formula C23H32O2 [1]

Molecular Weight 340.50 g/mol [1]

IUPAC Name
1,5-di-tert-butyl-2-methoxy-3-

(4-methoxybenzyl)benzene
[1]

Description
Mosquito larvae growth

inhibitor.
[1]

Storage Conditions

Store at 0-4°C for short-term

(days to weeks) and -20°C for

long-term (months to years).

Keep dry and in the dark.

Preparation of J 2931 Stock Solutions
Due to its hydrophobic nature, J 2931 has low solubility in aqueous solutions. Therefore, an

organic solvent is required to prepare a concentrated stock solution, which can then be diluted

to working concentrations for bioassays. Dimethyl sulfoxide (DMSO) is a recommended solvent

for this purpose.

Materials:

J 2931 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber glass vials or tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Protocol for 10 mM Stock Solution:
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Weighing: Accurately weigh out 3.405 mg of J 2931 powder using an analytical balance.

Dissolving: Transfer the weighed J 2931 to a sterile amber vial. Add 1 mL of anhydrous

DMSO to the vial.

Mixing: Vortex the solution thoroughly until the J 2931 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may assist in dissolution, but avoid excessive heat.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.

Stock Solution
Concentration

Amount of J 2931 Volume of DMSO

10 mM 3.405 mg 1 mL

20 mM 6.81 mg 1 mL

50 mM 17.025 mg 1 mL

Experimental Protocol: Mosquito Larvicide
Bioassay
This protocol is based on the World Health Organization (WHO) guidelines for larvicide testing

and is designed to determine the lethal concentration (LC50) of J 2931 against mosquito

larvae.

Materials:

J 2931 stock solution (e.g., 10 mM in DMSO)

Late 3rd or early 4th instar mosquito larvae (e.g., Aedes aegypti, Culex quinquefasciatus)

Dechlorinated or distilled water

250 mL beakers or disposable cups

Pipettes and sterile, filtered pipette tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1672717?utm_src=pdf-body
https://www.benchchem.com/product/b1672717?utm_src=pdf-body
https://www.benchchem.com/product/b1672717?utm_src=pdf-body
https://www.benchchem.com/product/b1672717?utm_src=pdf-body
https://www.benchchem.com/product/b1672717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Larval food (e.g., yeast extract, fish food)

Incubator or environmental chamber (25-28°C)

Experimental Workflow:

Experimental Workflow for Larvicide Bioassay

Preparation Bioassay

Data Analysis

Prepare J 2931 Stock Solution

Prepare Serial Dilutions

Add J 2931 Dilutions

Collect 3rd/4th Instar Larvae

Introduce Larvae

Set up Test Beakers

Incubate for 24-48h

Record Larval Mortality

Calculate LC50

Click to download full resolution via product page

Caption: Workflow for mosquito larvicide bioassay.
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Procedure:

Preparation of Test Solutions: Prepare a series of dilutions from the J 2931 stock solution.

For example, to test concentrations ranging from 0.1 µM to 10 µM, perform serial dilutions in

dechlorinated water. A control group should be prepared with the same concentration of

DMSO as the highest J 2931 concentration to account for any solvent toxicity.

Experimental Setup:

Label beakers for each concentration and the control.

Add 199 mL of dechlorinated water to each beaker.

Add 1 mL of the respective J 2931 dilution or DMSO control to each beaker and mix

gently.

Larval Exposure:

Carefully transfer 20-25 late 3rd or early 4th instar larvae to each beaker.

Provide a small amount of larval food to each beaker.

Incubation: Incubate the beakers at 25-28°C for 24 to 48 hours.

Data Collection: After the incubation period, count the number of dead larvae in each beaker.

Larvae that are unable to move when gently prodded are considered dead.

Data Analysis: Calculate the percentage of mortality for each concentration. Use probit

analysis to determine the LC50 value, which is the concentration of J 2931 that causes 50%

mortality in the larval population.

Data Presentation:
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Concentration (µM) Number of Larvae
Number of Dead
Larvae

% Mortality

Control (DMSO) 25 0 0

0.1 25 3 12

0.5 25 8 32

1.0 25 13 52

5.0 25 22 88

10.0 25 25 100

Mechanism of Action and Signaling Pathways
J 2931 is classified as an insect growth regulator (IGR). IGRs disrupt the normal development

and molting of insects. The precise molecular target and signaling pathway of J 2931 are not

yet fully elucidated. However, IGRs typically function as either juvenile hormone analogs or

chitin synthesis inhibitors.

General Mechanism of Insect Growth Regulators:

General Mechanism of Insect Growth Regulators

Hormonal Regulation IGR Intervention

Juvenile Hormone (JH)

Normal Molting & Development

Ecdysone

Larva -> Pupa -> Adult

JH Analog (IGR)

Disrupted Development

Chitin Synthesis Inhibitor (IGR)

Death or sterile adult
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Caption: General mechanisms of insect growth regulators.

Further research could investigate the effect of J 2931 on key mosquito signaling pathways

involved in immunity and development, such as the Toll, IMD, and Jak-STAT pathways.

Potential Mosquito Signaling Pathways for Investigation:
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Caption: Potential mosquito signaling pathways for investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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